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Compound of Interest

Compound Name: Tris[2-(dimethylamino)ethyl]amine

Cat. No.: B034753 Get Quote

Proper handling and disposal of Tris[2-(dimethylamino)ethyl]amine are critical for ensuring

laboratory safety and environmental protection. This compound is a corrosive material that can

cause severe skin burns and eye damage[1][2]. Adherence to established protocols is essential

for researchers, scientists, and drug development professionals. This guide provides a step-by-

step operational plan for the safe disposal of Tris[2-(dimethylamino)ethyl]amine.

Immediate Safety and Handling Protocols
Before disposal, ensure all personnel are familiar with immediate safety measures in case of

accidental exposure or spills.

Emergency First Aid
In case of exposure, immediate action is critical:

If on Skin or Hair: Immediately remove all contaminated clothing and rinse the skin with

water or a shower[1].

If in Eyes: Rinse cautiously with water for several minutes. If present, remove contact lenses

if it is easy to do so and continue rinsing. Immediately contact a POISON CENTER or a

doctor[1].

If Inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a

POISON CENTER or a doctor immediately[1].
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If Swallowed: Rinse the mouth with water. Do NOT induce vomiting[1]. Seek immediate

medical attention.

Spill and Leak Containment
Properly managing spills is crucial to prevent exposure and environmental contamination.

Evacuate and Ventilate: Evacuate non-essential personnel from the danger area and ensure

adequate ventilation[1][3].

Wear Personal Protective Equipment (PPE): Before addressing a spill, personnel must wear

appropriate PPE, including protective gloves, clothing, and eye/face protection[1][2][3]. A full-

face respirator may be necessary depending on the spill's scale[3].

Prevent Drainage: Do not allow the product to enter drains[1][3]. Cover drains in the

immediate area.

Contain and Absorb: Contain the spill using inert, absorbent material such as sand, earth,

vermiculite, or a commercial absorbent like Chemizorb®[1][2][4][5].

Collect and Store: Collect the absorbed material and place it into a suitable, closed, and

properly labeled container for disposal[3][5].

Clean Area: Clean the affected area thoroughly once the spill has been removed[1].

Step-by-Step Disposal Procedure
The disposal of Tris[2-(dimethylamino)ethyl]amine waste must be conducted in compliance

with all applicable national and local regulations[1].

Waste Segregation: Keep Tris[2-(dimethylamino)ethyl]amine waste in its original container

or a clearly labeled, compatible container[1]. Do not mix it with other waste streams[1].

Container Management: Ensure waste containers are tightly closed and stored in a secure,

locked-up area accessible only to authorized personnel[1][2][3][4].

Professional Disposal: Arrange for a licensed and approved waste disposal company to

handle the collection and final disposal of the chemical waste[1][3]. Surplus and non-
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recyclable solutions should be offered to a licensed disposal company[3].

Incineration: A possible disposal method is to burn the material in a chemical incinerator

equipped with an afterburner and scrubber system[2].

Contaminated Materials: Dispose of contaminated packaging and other materials (e.g., used

gloves, absorbent pads) as unused product[3]. Handle uncleaned containers as you would

the product itself[1].

Disposal and Transportation Data
For transportation and waste profiling, Tris[2-(dimethylamino)ethyl]amine is classified under

several codes. This information is essential for waste manifests and shipping documentation.

Category Data Point Reference

UN/ID Number UN 2735 [1]

Proper Shipping Name

AMINES, LIQUID,

CORROSIVE, N.O.S. (Tris[2-

(dimethylamino)ethyl]amine)

[1][5]

or POLYAMINES, LIQUID,

CORROSIVE, N.O.S.

(contains tris[2-

(dimethylamino)ethyl]amine)

[4]

Hazard Class 8 (Corrosive substances) [1][5]

Packing Group II or III [1][5]

Storage Class Code
8A (Combustible corrosive

hazardous materials)

Water Hazard Class (WGK)
WGK 3 (severe hazard to

water)

Disposal Workflow
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The following diagram illustrates the logical steps and decision points for the proper disposal of

Tris[2-(dimethylamino)ethyl]amine.

Chemical Waste Generated
(Tris[2-(dimethylamino)ethyl]amine)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Is there a spill?

Contain Spill & Prevent Drainage

Yes

Store Waste in Original or
Clearly Labeled, Closed Container

No

Absorb with Inert Material
(e.g., Vermiculite, Sand)

Segregate from Other Waste Types

Store Container in a
Secure, Designated Area

Contact Licensed Waste
Disposal Company

Prepare Waste Manifest &
Transportation Documents

Final Disposal via
Approved Facility
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Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of Tris[2-
(dimethylamino)ethyl]amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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